Cas no 2138531-29-8 ({1-(1,4-dichloro-3-iodobutan-2-yl)oxypropan-2-yl}cyclopropane)

• Product Name: {1-(1,4-dichloro-3-iodobutan-2-yl)oxypropan-2-yl}cyclopropane
• CAS No: 2138531-29-8
• MF: C₁₀H₁₇Cl₂IO
• MW: 351.051853895187
• CID: 5888345
• PubChem ID: 165493023
• Update Time: 2025-07-17

{1-(1,4-dichloro-3-iodobutan-2-yl)oxypropan-2-yl}cyclopropane Chemical and Physical Properties

Names and Identifiers

• {1-(1,4-dichloro-3-iodobutan-2-yl)oxypropan-2-yl}cyclopropane
• {1-[(1,4-dichloro-3-iodobutan-2-yl)oxy]propan-2-yl}cyclopropane
• 2138531-29-8
• EN300-1137307

• Inchi： 1S/C10H17Cl2IO/c1-7(8-2-3-8)6-14-10(5-12)9(13)4-11/h7-10H,2-6H2,1H3
• InChI Key： OGKAJSHGAMQJPC-UHFFFAOYSA-N
• SMILES： IC(CCl)C(CCl)OCC(C)C1CC1

Computed Properties

• Exact Mass: 349.97012g/mol
• Monoisotopic Mass: 349.97012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Additional information on {1-(1,4-dichloro-3-iodobutan-2-yl)oxypropan-2-yl}cyclopropane

Comprehensive Overview of {1-(1,4-dichloro-3-iodobutan-2-yl)oxypropan-2-yl}cyclopropane (CAS No. 2138531-29-8)

The compound {1-(1,4-dichloro-3-iodobutan-2-yl)oxypropan-2-yl}cyclopropane (CAS No. 2138531-29-8) is a highly specialized organic molecule with a unique structural framework. Its complex nomenclature reflects the presence of multiple functional groups, including cyclopropane, dichloro, and iodo substituents, which contribute to its distinct chemical properties. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in pharmaceuticals, agrochemicals, and material science.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for {1-(1,4-dichloro-3-iodobutan-2-yl)oxypropan-2-yl}cyclopropane?" The synthesis typically involves multi-step organic reactions, including nucleophilic substitution and cyclopropanation. The presence of halogen atoms (chlorine and iodine) makes it a versatile intermediate for further functionalization, which aligns with the growing demand for custom synthesis in the chemical industry.

In recent years, the focus on sustainable chemistry and green synthesis has driven innovations in the production of such compounds. Researchers are exploring catalytic methods to reduce waste and improve yields for {1-(1,4-dichloro-3-iodobutan-2-yl)oxypropan-2-yl}cyclopropane. This trend is reflected in search queries like "eco-friendly synthesis of halogenated cyclopropanes", highlighting the intersection of environmental concerns and chemical innovation.

The physicochemical properties of this compound, such as its solubility, stability, and reactivity, are critical for its applications. For instance, its lipophilicity (due to the cyclopropane ring and halogen atoms) makes it a candidate for drug delivery systems. Searches for "halogenated cyclopropanes in drug discovery" have surged, as pharmaceutical companies investigate their potential in modulating biological targets.

Another hot topic is the structure-activity relationship (SAR) of {1-(1,4-dichloro-3-iodobutan-2-yl)oxypropan-2-yl}cyclopropane. Understanding how its molecular structure influences its biological or chemical activity is essential for optimizing its use. This aligns with the broader interest in computational chemistry and molecular modeling, as evidenced by searches like "SAR studies of halogenated ethers".

From an industrial perspective, the compound's scalability and cost-effectiveness are key considerations. Manufacturers are often queried about "bulk suppliers of CAS 2138531-29-8" or "custom synthesis services for complex ethers". The demand for high-purity batches underscores its importance in research and development.

In summary, {1-(1,4-dichloro-3-iodobutan-2-yl)oxypropan-2-yl}cyclopropane (CAS No. 2138531-29-8) represents a fascinating area of study at the intersection of organic chemistry and applied science. Its unique structure and versatile reactivity make it a valuable tool for researchers exploring new frontiers in materials science, medicinal chemistry, and beyond. As the scientific community continues to uncover its potential, this compound will likely remain a subject of intense interest and innovation.